Cas no 2248958-62-3 (1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride)

• Product Name: 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride
• CAS No: 2248958-62-3
• MF: C₁₀H₁₆FNO₄S
• MW: 265.301745414734
• CID: 5684039
• PubChem ID: 138006201
• Update Time: 2025-05-26

1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26576967
• Z3267389762
• [1-(Oxane-4-carbonyl)azetidin-3-yl]methanesulfonyl fluoride
• 2248958-62-3
• 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride

• Inchi： 1S/C10H16FNO4S/c11-17(14,15)7-8-5-12(6-8)10(13)9-1-3-16-4-2-9/h8-9H,1-7H2
• InChI Key： GNNYBRPARKYAHC-UHFFFAOYSA-N
• SMILES： S(CC1CN(C(C2CCOCC2)=O)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 265.07840733g/mol
• Monoisotopic Mass: 265.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride

Introduction to 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride (CAS No. 2248958-62-3)

1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2248958-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its azetidine core functionalized with an oxycarbonyl group and a methanesulfonyl fluoride moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic entities.

The azetidine ring in 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride is a heterocyclic scaffold that is frequently employed in medicinal chemistry due to its ability to mimic the conformational flexibility of natural amino acid side chains. This structural motif has been extensively explored in the design of peptidomimetics, which are designed to mimic the biological activity of peptides while overcoming their inherent limitations such as susceptibility to enzymatic degradation and poor oral bioavailability. The presence of the oxane-4-carbonyl group further enhances the compound's reactivity, making it a versatile building block for constructing more complex molecular architectures.

The methanesulfonyl fluoride (MsF) moiety is another critical feature of this compound, serving as a potent leaving group in nucleophilic substitution reactions. This functionality is particularly useful in synthetic chemistry for introducing specific substituents at desired positions within a molecule. The combination of these features makes 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The aza-heterocyclic structures, including azetidine derivatives, have emerged as particularly promising candidates due to their ability to engage with biological targets in multiple ways. For instance, studies have shown that azetidine-based peptidomimetics can exhibit improved binding to protease enzymes, which are often implicated in various disease pathways. The incorporation of the oxane-4-carbonyl group into these structures further enhances their potential as pharmacophores by providing additional points for interaction with biological targets.

One of the most compelling aspects of 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride is its utility as a precursor in the synthesis of functionally diverse molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For example, recent studies have demonstrated the use of this intermediate in the synthesis of small-molecule inhibitors that disrupt protein-protein interactions critical for disease progression. The ability to modulate these interactions offers a promising strategy for developing next-generation therapeutics with improved efficacy and reduced side effects.

The synthetic versatility of 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride is further highlighted by its application in cross-coupling reactions, which are fundamental transformations in modern organic synthesis. These reactions allow for the efficient construction of carbon-carbon bonds, enabling the creation of complex molecular frameworks from simpler precursors. By serving as a key intermediate, this compound facilitates the assembly of intricate structures that would be otherwise challenging to access through conventional synthetic routes.

Advances in computational chemistry and molecular modeling have also played a crucial role in understanding the potential applications of 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride. These tools have enabled researchers to predict how this compound might interact with biological targets at the atomic level, providing insights into its binding mode and potential therapeutic activity. Such predictive capabilities are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

The development of novel methodologies for synthesizing complex molecules remains a cornerstone of pharmaceutical research. The use of intermediates like 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride underscores the importance of innovative synthetic strategies in achieving efficient and scalable production processes. Recent innovations in flow chemistry and biocatalysis have further expanded the toolkit available to synthetic chemists, enabling more sustainable and cost-effective production methods.

In conclusion, 1-(oxane-4-carbonyl)azetidin-3-ylmethanesulfonyl fluoride (CAS No. 2248958-62-3) represents a significant advancement in pharmaceutical chemistry, offering a versatile intermediate for the synthesis of biologically active compounds. Its unique structural features make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.